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For Researchers, Scientists, and Drug Development Professionals

Foreword
4-Isopropylbenzenesulfonic acid, also known as p-cumenesulfonic acid, is a versatile

aromatic sulfonic acid that holds a significant position in both industrial and research chemistry.

Its unique molecular architecture, featuring a hydrophobic isopropyl group and a strongly

acidic, hydrophilic sulfonic acid moiety, imparts a range of properties that make it a valuable

tool in organic synthesis, catalysis, and materials science. This guide, intended for the

discerning scientific professional, moves beyond a cursory overview to provide a detailed

exploration of the compound's core chemical properties, synthesis, reactivity, and analytical

characterization. By elucidating the "why" behind its behavior, this document aims to empower

researchers to leverage the full potential of this important chemical building block.

Molecular Structure and Physicochemical
Properties
4-Isopropylbenzenesulfonic acid (p-cumenesulfonic acid) is an organic compound with the

chemical formula C₉H₁₂O₃S.[1] Its structure consists of a benzene ring substituted at the para

position with an isopropyl group and a sulfonic acid group.[2] This substitution pattern is key to

its chemical behavior, influencing its acidity, solubility, and reactivity.
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} Caption: Molecular structure of 4-Isopropylbenzenesulfonic acid.

Table 1: Physicochemical Properties of 4-Isopropylbenzenesulfonic Acid

Property Value Source

Molecular Formula C₉H₁₂O₃S [1]

Molecular Weight 200.26 g/mol [1]

CAS Number 16066-35-6 [2]

Appearance White to off-white solid [2]

Solubility
Soluble in water and various

organic solvents.
[2]

pKa Not readily available

LogP 1.9 [1]

The presence of the sulfonic acid group makes 4-isopropylbenzenesulfonic acid a strong

acid.[2] It readily donates a proton from the hydroxyl group of the sulfonic acid moiety. The

isopropyl group, being an electron-donating group, slightly influences the electron density of

the aromatic ring, which in turn affects the acidity and the reactivity of the molecule in

electrophilic aromatic substitution reactions.[2]

Synthesis of 4-Isopropylbenzenesulfonic Acid
The primary industrial synthesis of 4-isopropylbenzenesulfonic acid is achieved through the

electrophilic aromatic substitution reaction of cumene (isopropylbenzene) with a sulfonating

agent.[2] Concentrated sulfuric acid or oleum (fuming sulfuric acid) are the most common

sulfonating agents employed for this purpose.[3]

dot graph "synthesis_workflow" { rankdir=LR; node [shape=box, style=rounded,
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} Caption: General workflow for the synthesis of 4-Isopropylbenzenesulfonic acid.

Reaction Mechanism: Electrophilic Aromatic
Substitution
The sulfonation of cumene proceeds via a classic electrophilic aromatic substitution

mechanism.

Generation of the Electrophile: In concentrated sulfuric acid, sulfur trioxide (SO₃) or

protonated sulfur trioxide (⁺SO₃H) acts as the electrophile.

Electrophilic Attack: The π-electron system of the cumene ring, acting as a nucleophile,

attacks the electrophilic sulfur atom of SO₃. The isopropyl group is an ortho, para-directing

group, and due to steric hindrance at the ortho positions, the para-substituted product is

predominantly formed. This attack forms a resonance-stabilized carbocation intermediate

known as a sigma complex or arenium ion.

Deprotonation: A weak base in the reaction mixture, such as the bisulfate ion (HSO₄⁻),

removes a proton from the carbon atom bearing the sulfonic acid group, restoring the

aromaticity of the ring and yielding 4-isopropylbenzenesulfonic acid.

Experimental Protocol: Laboratory-Scale Synthesis
Disclaimer: This protocol is for informational purposes only and should be performed by

qualified personnel in a well-ventilated fume hood with appropriate personal protective

equipment.

Materials:

Cumene (Isopropylbenzene)

Concentrated sulfuric acid (98%)

Ice

Saturated sodium chloride solution

Anhydrous magnesium sulfate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL

of concentrated sulfuric acid to 0-5 °C in an ice bath.

Slowly add 0.2 mol of cumene to the cooled sulfuric acid with constant stirring, maintaining

the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2 hours.

Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

The 4-isopropylbenzenesulfonic acid may precipitate as a white solid. If it remains in

solution, "salt out" the product by adding a sufficient amount of saturated sodium chloride

solution until precipitation is complete.

Collect the solid product by vacuum filtration and wash it with a small amount of ice-cold

water.

Recrystallize the crude product from a minimal amount of hot water to obtain purified 4-
isopropylbenzenesulfonic acid.

Dry the purified crystals in a desiccator over a suitable drying agent.

Chemical Reactivity
The reactivity of 4-isopropylbenzenesulfonic acid is dominated by the properties of the

sulfonic acid group and the aromatic ring.

Acidity and Salt Formation
As a strong acid, 4-isopropylbenzenesulfonic acid readily reacts with bases to form the

corresponding sulfonate salts. For example, with sodium hydroxide, it forms sodium 4-

isopropylbenzenesulfonate.

Reactions of the Sulfonic Acid Group
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The sulfonic acid group can be converted to other functional groups. For instance, treatment

with phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) converts the sulfonic acid to

the corresponding sulfonyl chloride (4-isopropylbenzenesulfonyl chloride). This sulfonyl chloride

is a key intermediate for the synthesis of sulfonamides and sulfonate esters.
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} Caption: Reactivity pathway of the sulfonic acid group.

Electrophilic Aromatic Substitution
The sulfonic acid group is a deactivating, meta-directing group for further electrophilic aromatic

substitution on the benzene ring. This is due to its strong electron-withdrawing nature.

Therefore, reactions such as nitration or halogenation of 4-isopropylbenzenesulfonic acid
will primarily yield the 3-substituted product.

Analytical Characterization
A comprehensive analysis of 4-isopropylbenzenesulfonic acid is crucial for confirming its

identity and purity. This is typically achieved through a combination of spectroscopic

techniques.

Spectroscopic Data
Table 2: Spectroscopic Data for 4-Isopropylbenzenesulfonic Acid
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Technique Key Features and Expected Values

¹H NMR

- Aromatic protons: Two doublets in the range of

δ 7.2-7.8 ppm. - Isopropyl methine proton: A

septet around δ 2.9-3.1 ppm. - Isopropyl methyl

protons: A doublet around δ 1.2-1.3 ppm. -

Sulfonic acid proton: A broad singlet at a

variable chemical shift, often downfield (> δ 10

ppm), and may exchange with D₂O.

¹³C NMR

- Aromatic carbons: Four signals in the aromatic

region (δ 120-150 ppm). - Isopropyl methine

carbon: A signal around δ 34 ppm. - Isopropyl

methyl carbons: A signal around δ 24 ppm.

Infrared (IR)

- O-H stretch (sulfonic acid): A broad band in the

region of 3200-2500 cm⁻¹. - S=O asymmetric

and symmetric stretches: Strong absorptions

around 1250-1120 cm⁻¹ and 1080-1010 cm⁻¹,

respectively. - C-H stretches (aromatic and

aliphatic): Peaks around 3100-3000 cm⁻¹ and

3000-2850 cm⁻¹, respectively. - C=C stretches

(aromatic): Peaks in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)

- Molecular ion (M⁺) peak at m/z 200. - A

prominent fragment corresponding to the loss of

the isopropyl group ([M-43]⁺) at m/z 157. - Other

fragments resulting from the cleavage of the

sulfonic acid group.

Note: The exact chemical shifts and absorption frequencies can vary depending on the solvent

and other experimental conditions.

Applications in Research and Industry
The unique properties of 4-isopropylbenzenesulfonic acid have led to its use in a variety of

applications.
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Catalyst: Its strong acidity and solubility in organic solvents make it an effective acid catalyst

for reactions such as esterification, alkylation, and polymerization.[2]

Intermediate in Organic Synthesis: It serves as a precursor for the synthesis of various

compounds, including dyes, pharmaceuticals, and pesticides.[2] The derived sulfonyl

chloride is particularly useful for introducing the 4-isopropylbenzenesulfonyl group into

molecules.

Surfactants and Detergents: The sodium salt of 4-isopropylbenzenesulfonic acid is used

as a hydrotrope and surfactant in cleaning products and other formulations.

Environmental Remediation: Research has shown its formation during the reactive

adsorption of cumene pollutants, indicating its potential role in environmental remediation

processes.[2]

Safety and Handling
4-Isopropylbenzenesulfonic acid is a corrosive substance that can cause severe skin burns

and eye damage.[1] It is crucial to handle this chemical with appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat. All work should be conducted in a

well-ventilated fume hood.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.[1]

H290: May be corrosive to metals.[1]

In case of contact, immediately flush the affected area with copious amounts of water and seek

medical attention. For detailed safety information, always consult the latest Safety Data Sheet

(SDS) from the supplier.

Conclusion
4-Isopropylbenzenesulfonic acid is a compound of significant scientific and industrial

importance. Its synthesis via the sulfonation of cumene is a well-established process, and its
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chemical properties are dictated by the interplay between the aromatic ring, the isopropyl

group, and the sulfonic acid moiety. A thorough understanding of its reactivity and analytical

characteristics, as outlined in this guide, is essential for its effective and safe utilization in

research and development. As a versatile catalyst and synthetic intermediate, 4-
isopropylbenzenesulfonic acid will undoubtedly continue to be a valuable component in the

toolkit of chemists and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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